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Compound of Interest

Compound Name: Tetramethylammonium formate

Cat. No.: B1581965

For Immediate Reference: Essential Safety and Logistical Information for Researchers,
Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of
Tetramethylammonium formate (TMAH Formate). Adherence to these procedures is

paramount to ensure a safe laboratory environment and mitigate risks associated with this
chemical.

Operational Plan: Safe Handling and Storage

Proper handling and storage of Tetramethylammonium formate are crucial to prevent
accidental exposure and ensure the integrity of the compound.

Engineering Controls:

» Work in a well-ventilated area.[1][2][3] Facilities should be equipped with an eyewash station
and a safety shower.[4]

Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles.[2][4] A face shield should be used where splashing is a risk.
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» Skin Protection: Wear chemical-impermeable gloves.[1] Nitrile rubber gloves (minimum 0.11
mm thickness) are recommended for full contact.[5] Wear appropriate protective clothing to
prevent skin exposure.[2][3][4]

» Respiratory Protection: Use a NIOSH/MSHA-approved respirator if ventilation is inadequate
or if dusts/aerosols are generated.[4][6]

Handling Procedures:

Avoid contact with skin and eyes.[1][3]

Avoid breathing mist, gas, vapors, or dust.[1]

Wash hands thoroughly after handling.[1][4]

Do not eat, drink, or smoke in the handling area.|[3]

Keep the container tightly closed when not in use.[1][6]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2][3]

Keep the container tightly closed.[1][2]

Store locked up.[1]

Store away from incompatible materials such as strong oxidizing agents.[2][4]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving
Tetramethylammonium formate.

In Case of Skin Contact:
» Immediately remove all contaminated clothing.[1][3]

e Wash the affected area with plenty of soap and water.[1]
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» Seek medical attention if irritation occurs.[1]

In Case of Eye Contact:

e Rinse cautiously with water for several minutes.[1]

» Remove contact lenses, if present and easy to do. Continue rinsing.[1]
o Seek immediate medical attention.[1]

In Case of Inhalation:

e Move the person to fresh air and keep them comfortable for breathing.[1]
o If breathing is difficult, give oxygen.[1]

» Seek medical attention if you feel unwell.[1]

In Case of Ingestion:

e Rinse mouth with water.[1]

e Do NOT induce vomiting.[1]

» Call a poison control center or doctor immediately.[1]

Accidental Release Measures (Spills):

o Evacuate personnel to a safe area.[1]

e Ensure adequate ventilation.[1]

o Wear appropriate personal protective equipment (see above).[1]

o Prevent further leakage or spillage if safe to do so.[1]

 For liquid spills, absorb with an inert material (e.g., sand, earth) and place in a suitable
container for disposal.
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» For solid spills, sweep up and shovel into a suitable container for disposal. Avoid generating

dust.[2]

e Do not let the chemical enter drains.[1]

Disposal Plan

Dispose of Tetramethylammonium formate and its containers in accordance with all

applicable local, state, and federal regulations.[1]

o Waste material must be disposed of at an appropriate treatment and disposal facility.[1]

¢ Do not mix with other waste.

» Handle uncleaned containers as you would the product itself.

: _ E

Property Value Source(s)
Molecular Formula C5H13NO2 [1107]
Molecular Weight 119.16 g/mol [1107]

) Solid or 30% w/w Aqueous
Physical State

[2][6]

Solution
pH 7 (1% solution) [6]
Solubility in Water Fully miscible [7]

] Health: 0, Flammaubility: O,
NFPA 704 Rating Reactivity: 0
eactivity:

[1]

2250 mg/kg (for Ammonium
Oral LD50 (Mouse)
formate)

[6]

Note: Some data is based on similar compounds like Ammonium formate as specific data for

Tetramethylammonium formate was not available in the searched documents.

Experimental Workflow: Spill Response

© 2025 BenchChem. All rights reserved. a/7

Tech Support


https://www.fishersci.com/store/msds?partNumber=AA42710AP&productDescription=TETMETHLAM+FORMATE+WW+AQ+500ML&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/tetramethylammonium-formate.htm
https://www.benchchem.com/product/b1581965?utm_src=pdf-body
https://www.chemicalbook.com/msds/tetramethylammonium-formate.htm
https://www.chemicalbook.com/msds/tetramethylammonium-formate.htm
https://www.chemicalbook.com/msds/tetramethylammonium-formate.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9770724.aspx
https://www.chemicalbook.com/msds/tetramethylammonium-formate.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9770724.aspx
https://www.fishersci.com/store/msds?partNumber=AA42710AP&productDescription=TETMETHLAM+FORMATE+WW+AQ+500ML&vendorId=VN00024248&countryCode=US&language=en
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/ammonium%20formate.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/ammonium%20formate.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9770724.aspx
https://www.chemicalbook.com/msds/tetramethylammonium-formate.htm
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/ammonium%20formate.pdf
https://www.benchchem.com/product/b1581965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Immediate Actions

Spill Occurs

Evacuate Immediate Area

Alert Others & Call for Help

Assessment & Preparation

[ Assess Spill Size & Risk j

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Containmen}t & Cleanup

Contain Spill with Absorbent Material

Collect Absorbed Material
into a Labeled Waste Container

Decontamination & Disposal

Decontaminate Spill Area

Properly Dispose of Waste

Remove & Decontaminate PPE

Click to download full resolution via product page

Caption: Workflow for handling a Tetramethylammonium formate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Tetramethylammonium Formate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1581965#personal-protective-equipment-for-
handling-tetramethylammonium-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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